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Compound of Interest

Compound Name: 4',5'-Dibromofluorescein

Cat. No.: B7799365 Get Quote

4',5'-Dibromofluorescein: A Technical Overview
For Immediate Release – 4',5'-Dibromofluorescein is a xanthene dye recognized for its

fluorescent properties, making it a valuable tool in various scientific applications. This

document provides core technical data on its molecular characteristics.

Core Molecular Data
The fundamental molecular properties of 4',5'-Dibromofluorescein are summarized below.

This data is essential for researchers in chemistry and drug development for calculations

related to stoichiometry, solution preparation, and analytical characterization.

Property Value Citations

Molecular Formula C20H10Br2O5 [1][2][3][4][5][6][7][8]

Molecular Weight 490.10 g/mol [1][2][3][6][7]

Synonyms
Solvent Red 72, Eosinic acid,

D & C Orange No. 5
[1][2][6][7]

CAS Number 596-03-2 [2][3][7][8]

Physicochemical Properties
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4',5'-Dibromofluorescein appears as an orange or red powder.[1] It is slightly soluble in water,

exhibiting an orange color with a faint yellow fluorescence, and is soluble in ethanol, where it

produces an orange solution with a greenish-yellow fluorescence.[1][6]

Applications in Research
This fluorescent dye is utilized in a range of laboratory applications. It has been employed for

staining proteins in both 1-D and 2-D sodium dodecyl sulfate-polyacrylamide gel

electrophoresis (SDS-PAGE).[2] Furthermore, it can be used as a ligand to study protein

properties through spectroscopic analysis.[2] Its fluorescent nature also makes it suitable as a

tracer in biological and environmental studies.[5]

Logical Relationship: From Structure to Application
The specific chemical structure of 4',5'-Dibromofluorescein dictates its function as a

fluorescent dye, which in turn enables its use in various research applications.
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Figure 1. Relationship between molecular properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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